Cas no 2228534-58-3 (3-(3-tert-butylphenyl)propan-1-amine)
2228534-58-3 structure
Product Name:3-(3-tert-butylphenyl)propan-1-amine
CAS No:2228534-58-3
MF:C13H21N
MW:191.3125436306
CID:6200569
PubChem ID:70646102
Update Time:2024-01-08
3-(3-tert-butylphenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-tert-butylphenyl)propan-1-amine
- 2228534-58-3
- EN300-1765781
- SCHEMBL12062277
-
- Inchi: 1S/C13H21N/c1-13(2,3)12-8-4-6-11(10-12)7-5-9-14/h4,6,8,10H,5,7,9,14H2,1-3H3
- InChI Key: JLGDQYLMJOLNCK-UHFFFAOYSA-N
- SMILES: NCCCC1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 191.167399674g/mol
- Monoisotopic Mass: 191.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
3-(3-tert-butylphenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765781-0.05g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.05g |
$1164.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-0.1g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.1g |
$1220.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-0.25g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.25g |
$1275.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-0.5g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 0.5g |
$1331.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-1.0g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 1g |
$1386.0 | 2023-06-03 | ||
| Enamine | EN300-1765781-2.5g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 2.5g |
$2716.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-5.0g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 5g |
$4018.0 | 2023-06-03 | ||
| Enamine | EN300-1765781-10.0g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 10g |
$5959.0 | 2023-06-03 | ||
| Enamine | EN300-1765781-1g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 1g |
$1386.0 | 2023-09-20 | ||
| Enamine | EN300-1765781-5g |
3-(3-tert-butylphenyl)propan-1-amine |
2228534-58-3 | 5g |
$4018.0 | 2023-09-20 |
3-(3-tert-butylphenyl)propan-1-amine Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2228534-58-3 (3-(3-tert-butylphenyl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk